Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Understanding Inter-laboratory Comparisons

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Robinin

CAS No.: 301-19-9

Cat. No.: S541733

An inter-laboratory comparison (also known as a round-robin test) is a method used for external quality
assurance. It involves multiple laboratories testing the same samples under predetermined conditions to

evaluate and compare their results [1] [2] [3].

The core purpose is to ensure the accuracy, reliability, and consistency of testing and measurement results
across different laboratories. This process is crucial for validating methods, demonstrating competence to
clients and regulators, and is often a requirement for laboratory accreditation according to standards like

ISO/IEC 17025 [2] [3] [4].

The typical workflow for a round-robin test is structured into several phases, as shown below:
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Phases of a Round-Robin Test
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Overview of Robinin: A Bioactive Flavonoid

Robinin is a flavonoid glycoside, a natural compound found in plants. Recent scientific studies have
investigated its potential therapeutic applications. The table below summarizes key experimental findings

from recent preclinical research:
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Study Focus / Disease
Model

Experimental Model(s)

Key Findings & Proposed
Mechanism of Action

Citation

Cardioprotection against
oxidative stress &
apoptosis

Reduction of myocardial
ischemialreperfusion
injury

Anti-tumor effects in
pancreatic cancer

Anti-inflammatory effects

Need Custom Synthesis?

H9c2 cardiomyocytes;
Sprague-Dawley rats

Sprague-Dawley rats with
induced
hypercholesterolemia

Human pancreatic cancer
cell lines (Mia-PACA2,
PANC-1)

Human Peripheral Blood
Mononuclear Cells
(hPBMCs)
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References

Attenuated cardiac
apoptosis; Modulated
AKT/GSK3p signaling
pathway.

Reduced injury; Activated
Nrf2 antioxidative function via
Akt/GSK3p/Fyn pathway.

Inhibited cell proliferation and
migration; Downregulated
TLR2-PI3K-AKT signaling
pathway.

Modulated TLR/NF-kB
signaling pathway; Inhibited
pro-inflammatory markers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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